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Compound of Interest

Compound Name: 4-(Diethoxymethyl)benzaldehyde

Cat. No.: B1630343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
(Diethoxymethyl)benzaldehyde, a versatile chemical intermediate. It includes a detailed
summary of its synonyms and trade names, key quantitative data, and an experimental
protocol for a common synthetic transformation.

Chemical Identity and Nomenclature

4-(Diethoxymethyl)benzaldehyde is an aromatic aldehyde containing a diethyl acetal
protective group. This structure makes it a valuable building block in multi-step organic
synthesis, allowing for selective reactions at other positions of the molecule before deprotection
of the aldehyde functionality.[1] Its various identifiers are crucial for accurate sourcing and
regulatory compliance.

Synonyms and Trade Names

The compound is known by a variety of names across different suppliers and databases. These
are summarized in the table below for easy reference.
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Type Name
IUPAC Name 4-(Diethoxymethyl)benzaldehyde
Synonyms Terephthalaldehyde mono(diethyl acetal)

Terephthalaldehyde diethyl acetal

Benzaldehyde, 4-(diethoxymethyl)-

4-Formylbenzaldehyde diethyl acetal

Terephthaldialdehyde monodiethyl acetal

Trade Names

Aldrich-274860

TCI T1401

CAS Number 81172-89-6
MDL Number MFCDO00010217
Beilstein Registry 4293872

Molecular and Structural Information

A clear understanding of the molecular and structural properties of 4-

(Diethoxymethyl)benzaldehyde is essential for its application in chemical synthesis.

Property Value
Molecular Formula C12H1603
Molecular Weight 208.25 g/mol

Canonical SMILES

CCOC(C1=CC=C(C=C1)C=0)0CC

InChl

InChl=1S/C12H1603/c1-3-14-12(15-4-2)11-7-5-
10(9-13)6-8-11/h5-9,12H,3-4H2,1-2H3

Physicochemical Properties
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The physical and chemical properties of 4-(Diethoxymethyl)benzaldehyde are critical for
designing reaction conditions, purification procedures, and for ensuring safe handling and
storage.

Property Value

Appearance Clear, colorless to light yellow liquid

Purity Typically 297%

Density 1.047 g/mL at 25 °C (lit.)

Boiling Point 89-93 °C at 7 mmHg

Refractive Index n20/D 1.506 (lit.)

Solubility Soluble in alcohol, chlorinated solvents, and

toluene. Decomposes in water.

Keep in a dark place, sealed in dry, room
Storage

temperature.

Synthesis and Reactions

4-(Diethoxymethyl)benzaldehyde is a key intermediate in the synthesis of various organic
molecules, including pharmaceuticals and agrochemicals.[1][2] A common reaction is the
reduction of the aldehyde group to an alcohol, yielding 4-(diethoxymethyl)benzyl alcohol.[3][4]

Synthesis of 4-(Diethoxymethyl)benzyl Alcohol

Sodium borohydride (NaBH4)
Methanol

G—(Diethoxymethyl)benzaldehyda

Reduction

G—(Diethoxymethyl)benzyl AIcohoD

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1630343?utm_src=pdf-body
https://www.benchchem.com/product/b1630343?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/4-diethoxymethyl-benzaldehyde-a-key-building-block-for-specialty-chemical-synthesis-af
https://www.guidechem.com/encyclopedia/4-diethoxymethyl-benzaldehyde-dic257817.html
https://prepchem.com/4-diethoxymethyl-benzyl-alcohol/
https://www.protheragen.ai/4-diethoxymethylbenzaldehyde-item-7198.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Reaction scheme for the synthesis of 4-(diethoxymethyl)benzyl alcohol.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of 4-(diethoxymethyl)benzyl
alcohol from 4-(diethoxymethyl)benzaldehyde.[3]

Synthesis of 4-(Diethoxymethyl)benzyl Alcohol

Materials:

» 4-(Diethoxymethyl)benzaldehyde (terephthalaldehyde mono(diethyl acetal)) (1.9 mL, 9.6
mmol)

e Methanol (35 mL)

e Sodium borohydride (1.1 g, 28.8 mmol)
o Water (50 mL)

o Ethyl acetate (100 mL)

e Brine

Sodium sulfate

Procedure:

e To a solution of 4-(diethoxymethyl)benzaldehyde (1.9 mL, 9.6 mmol) in methanol (35 mL),
sodium borohydride (1.1 g, 28.8 mmol) was added while cooling the reaction vessel.[3]

« After stirring for 5 minutes at room temperature, the reaction was quenched with water (50
mL).[3]

o The mixture was extracted with ethyl acetate (2 x 50 mL).[3]
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e The combined organic extracts were washed with water and brine, dried over sodium sulfate,
and concentrated in vacuo.[3]

e The final product, 4-(diethoxymethyl)benzyl alcohol, was obtained as a colorless oil (1.81 g,
90% yield).[3]

Logical Workflow for Compound Identification

The following diagram illustrates a logical workflow for the identification and characterization of
4-(Diethoxymethyl)benzaldehyde.

Identification Workflow for 4-(Diethoxymethyl)benzaldehyde
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Caption: A logical workflow for the identification and confirmation of 4-
(Diethoxymethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Diethoxymethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630343#4-diethoxymethyl-benzaldehyde-
synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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